Cas no 921793-70-6 (2-bromo-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide)

• Product Name: 2-bromo-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide
• CAS No: 921793-70-6
• MF: C₂₀H₂₁BrN₂O₃
• MW: 417.296344518662
• CID: 6423963
• PubChem ID: 41753837
• Update Time: 2025-06-30

2-bromo-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide
• F2261-0183
• 2-bromo-N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzamide
• 2-bromo-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide
• AKOS024632693
• 921793-70-6

• Inchi： 1S/C20H21BrN2O3/c1-4-23-16-10-9-13(11-17(16)26-12-20(2,3)19(23)25)22-18(24)14-7-5-6-8-15(14)21/h5-11H,4,12H2,1-3H3,(H,22,24)
• InChI Key： KIXOASCMBPPFOE-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OCC(C)(C)C(=O)N(CC)C2=CC=1)(=O)C1=CC=CC=C1Br

Computed Properties

• Exact Mass: 416.07356g/mol
• Monoisotopic Mass: 416.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 2-bromo-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide

Introduction to 2-bromo-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide (CAS No. 921793-70-6)

2-bromo-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 921793-70-6, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this molecule, featuring a brominated benzamide moiety linked to a complex benzoxazepine scaffold, makes it a subject of intense study for its potential therapeutic applications.

The benzoxazepine core of 2-bromo-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide is particularly noteworthy due to its unique pharmacophoric properties. Benzoxazepines are known for their ability to interact with various biological targets, making them valuable scaffolds in drug design. The presence of the bromine atom in the benzamide group further enhances the compound's potential by introducing additional functionalization possibilities. This combination of structural features has led to its investigation in several preclinical studies aimed at identifying novel pharmacological mechanisms.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing molecular structures to achieve desired biological outcomes. The compound 2-bromo-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide exemplifies this trend by incorporating multiple functional groups that can be fine-tuned to modulate activity. For instance, the bromine atom can serve as a handle for further chemical modifications via cross-coupling reactions, allowing for the creation of derivatives with enhanced potency or selectivity.

In the context of current research, this compound has been explored for its potential role in modulating neurotransmitter systems. The benzoxazepine scaffold is known to interact with serotonin receptors, which are implicated in a variety of neurological disorders. By incorporating additional substituents such as the brominated benzamide group, researchers aim to fine-tune the binding interactions and develop more effective therapeutic agents. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to conditions such as depression and anxiety disorders.

The synthesis of 2-bromo-N-(5-ethyl-3,3-dimethyl-4-oxyozaxepin-8-yl)benzamide presents unique challenges due to its complex architecture. However， advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in assembling the various fragments that constitute this compound. These methods not only improve yield but also allow for greater control over regioselectivity and stereochemistry.

The pharmacological profile of this compound is still under active investigation， but early data indicate that it may possess inhibitory activity against certain enzymes and receptors. For example， studies have suggested that it might interfere with the activity of enzymes involved in inflammation pathways， making it a candidate for treating inflammatory diseases. Additionally， its interaction with serotonin receptors could make it relevant for central nervous system disorders.

The development of new drugs often involves a multi-step process that includes both in vitro and in vivo testing. 2-bromo-N-(5-ethyl-3,3-dimethyl-4-o